BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Guide to (S)-(-)- and (R)-(+)-2-
Acetoxypropionyl Chloride in Synthesis

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Acetoxypropionyl! chloride

Cat. No.: B1275879

For Researchers, Scientists, and Drug Development Professionals

(S)-(-)-2-Acetoxypropionyl chloride and its enantiomer, (R)-(+)-2-Acetoxypropionyl
chloride, are versatile chiral building blocks extensively utilized in modern asymmetric
synthesis. Derived from L-lactic acid and D-lactic acid, respectively, these reagents are
instrumental in the creation of enantiomerically pure pharmaceuticals, agrochemicals, and
other fine chemicals. Their primary function is as chiral acylating agents, where the
stereochemistry of the reagent dictates the stereochemical outcome of the reaction. This guide
provides a detailed comparison of these two enantiomers, supported by experimental data and
protocols, to aid researchers in selecting the appropriate reagent for their synthetic needs.

Physicochemical Properties

The enantiomeric relationship of (S)-(-) and (R)-(+)-2-acetoxypropionyl chloride means they
share identical physical properties, with the exception of the direction in which they rotate
plane-polarized light.
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(S)-(-)-2-Acetoxypropionyl

(R)-(+)-2-Acetoxypropionyl

Property . .
chloride chloride
CAS Number 36394-75-9 53636-19-4
Molecular Formula CsH7CIOs CsH7CIOs
Molecular Weight 150.56 g/mol 150.56 g/mol
Appearance Colorless to light yellow liquid Colorless to light yellow liquid
- ) Data not available, expected to
Boiling Point 50 °C at 5 mmHg[1] ] ) )
be identical to (S)-enantiomer
) Data not available, expected to
Density 1.189 g/mL at 25 °C[1]

be identical to (S)-enantiomer

Refractive Index

n20/D 1.423[1]

Data not available, expected to

be identical to (S)-enantiomer

Optical Rotation [a]

-31° (c=4 in chloroform)[1]

+31° (expected, opposite to

(S)-enantiomer)

Performance in Asymmetric Synthesis

The choice between the (S)- and (R)-enantiomer is critical as it directly influences the chirality

of the final product. Their applications can be broadly categorized into three areas: as chiral

building blocks, as reagents for kinetic resolution, and as chiral derivatizing agents.

As Chiral Building Blocks in Synthesis

As chiral synthons, these acyl chlorides introduce a stereocenter into an achiral molecule. A

prominent example is the use of (S)-(-)-2-acetoxypropionyl chloride in the industrial

synthesis of lopamidol, a non-ionic X-ray contrast agent.[2][3] In this synthesis, the (S)-

enantiomer is crucial for forming the correct stereoisomer required for the drug's efficacy and

safety profile.[2]

Conversely, (R)-(+)-2-acetoxypropionyl chloride is employed in the synthesis of other chiral

pharmaceuticals and agrochemicals where the opposite stereochemistry is required.[4] Its use
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allows for the efficient production of specific enantiomers, which can lead to improved
bioactivity and selectivity of the final product.[4]
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Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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